Cas no 13042-38-1 (D-Glucitol,1,4:3,6-dianhydro-, diacetate (9CI))
13042-38-1 structure
Product Name:D-Glucitol,1,4:3,6-dianhydro-, diacetate (9CI)
CAS No:13042-38-1
MF:C10H14O6
MW:230.214563846588
MDL:MFCD31720318
CID:190667
PubChem ID:11770257
Update Time:2025-04-19
D-Glucitol,1,4:3,6-dianhydro-, diacetate (9CI) Chemical and Physical Properties
Names and Identifiers
-
- D-Glucitol,1,4:3,6-dianhydro-, diacetate (9CI)
- 1,4:3,6-Dianhydro-D-glucitol diacetate
- 2,5-di-O-acetyl-1,4:3,6-dianhydrohexitol
- D-Glucitol, 1,4:3,6-dianhydro-, diacetate
- BS-44618
- 13042-38-1
- (3R,3aR,6S,6aR)-Hexahydrofuro[3,2-b]furan-3,6-diyl diacetate
- isosorbide acetate
- 1,4:3,6-Dianhydro-D-glucitol 2,5-diacetate
- [(3S,3aR,6R,6aR)-6-acetyloxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-yl] acetate
- NEZQWZBCEHOWJS-UTINFBMNSA-N
- MFCD31720318
- D-Glucitol, 1,4:3,6-dianhydro-, 2,5-diacetate
- SCHEMBL7276665
- isosorbideacetate
- NS00051533
- (3R,3aR,6S,6aR)-6-(acetyloxy)-hexahydrofuro[3,2-b]furan-3-yl acetate
-
- MDL： MFCD31720318
- Inchi： 1S/C10H14O6/c1-5(11)15-7-3-13-10-8(16-6(2)12)4-14-9(7)10/h7-10H,3-4H2,1-2H3/t7-,8+,9-,10-/m1/s1
- InChI Key： NEZQWZBCEHOWJS-UTINFBMNSA-N
- SMILES： O1C[C@@H]([C@@H]2[C@H]1[C@@H](CO2)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 230.07902
- Monoisotopic Mass: 230.079038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 71.1
Experimental Properties
- Density: 1.29
- Boiling Point: 309.8°C at 760 mmHg
- Flash Point: 135.1°C
- Refractive Index: 1.488
- PSA: 71.06
D-Glucitol,1,4:3,6-dianhydro-, diacetate (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A838130-100mg |
(3R,3aR,6S,6aR)-Hexahydrofuro[3,2-b]furan-3,6-diyl diacetate |
13042-38-1 | 95% | 100mg |
$86.0 | 2023-09-05 | |
| Ambeed | A838130-250mg |
(3R,3aR,6S,6aR)-Hexahydrofuro[3,2-b]furan-3,6-diyl diacetate |
13042-38-1 | 95% | 250mg |
$139.0 | 2023-09-05 | |
| Ambeed | A838130-1g |
(3R,3aR,6S,6aR)-Hexahydrofuro[3,2-b]furan-3,6-diyl diacetate |
13042-38-1 | 95% | 1g |
$382.0 | 2023-09-05 | |
| abcr | AB475555-250 mg |
1,4:3,6-Dianhydro-D-glucitol 2,5-diacetate, 95%; . |
13042-38-1 | 95% | 250MG |
€275.60 | 2023-07-18 | |
| eNovation Chemicals LLC | Y1215751-1g |
(3R,3aR,6S,6aR)-Hexahydrofuro[3,2-b]furan-3,6-diyl diacetate |
13042-38-1 | 95% | 1g |
$500 | 2024-06-03 | |
| abcr | AB475555-1 g |
1,4:3,6-Dianhydro-D-glucitol 2,5-diacetate, 95%; . |
13042-38-1 | 95% | 1g |
€634.70 | 2023-07-18 | |
| abcr | AB475555-250mg |
1,4:3,6-Dianhydro-D-glucitol 2,5-diacetate, 95%; . |
13042-38-1 | 95% | 250mg |
€287.50 | 2025-02-20 | |
| abcr | AB475555-1g |
1,4:3,6-Dianhydro-D-glucitol 2,5-diacetate, 95%; . |
13042-38-1 | 95% | 1g |
€667.50 | 2025-02-20 | |
| Aaron | AR01OKUG-100mg |
D-Glucitol, 1,4:3,6-dianhydro-, 2,5-diacetate |
13042-38-1 | 95% | 100mg |
$138.00 | 2025-02-12 | |
| Aaron | AR01OKUG-250mg |
D-Glucitol, 1,4:3,6-dianhydro-, 2,5-diacetate |
13042-38-1 | 95% | 250mg |
$226.00 | 2025-02-12 |
D-Glucitol,1,4:3,6-dianhydro-, diacetate (9CI) Related Literature
-
Penghua Che,Hong Ma,Xin Nie,Weiqiang Yu,Jie Xu Green Chem. 2022 24 7545
-
Aurélie Lavergne,Laurianne Moity,Valérie Molinier,Jean-Marie Aubry RSC Adv. 2013 3 5997
-
3. New preparative routes to isosorbide 5-mononitrateChris Brown,Richard W. Marston,Paul F. Quigley,Stanley M. Roberts J. Chem. Soc. Perkin Trans. 1 2000 1809
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